Cas no 59097-05-1 (prop-2-en-1-yl 1-methyl-1,2,5,6-tetrahydropyridine-3-carboxylate)

• Product name: prop-2-en-1-yl 1-methyl-1,2,5,6-tetrahydropyridine-3-carboxylate
• CAS No: 59097-05-1
• MF: C₁₀H₁₅NO₂
• MW: 181.231602907181
• CID: 1612201
• PubChem ID: 42951

prop-2-en-1-yl 1-methyl-1,2,5,6-tetrahydropyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• prop-2-en-1-yl 1-methyl-1,2,5,6-tetrahydropyridine-3-carboxylate
• prop-2-enyl 1-methyl-3,6-dihydro-2H-pyridine-5-carboxylate
• DTXSID20207837
• 59097-05-1
• Allyl 1-methyl-1,2,5,6-tetrahydronicotinate
• BRN 0473855
• SCHEMBL11668521
• NICOTINIC ACID, 1,2,5,6-TETRAHYDRO-1-METHYL-, ALLYL ESTER

• Inchi： InChI=1S/C10H15NO2/c1-3-7-13-10(12)9-5-4-6-11(2)8-9/h3,5H,1,4,6-8H2,2H3
• InChI Key： WIJFGCTZPDNGPD-UHFFFAOYSA-N
• SMILES： CN1CCC=C(C1)C(=O)OCC=C

Computed Properties

• Exact Mass: 181.11035
• Monoisotopic Mass: 181.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• PSA: 29.54